N-[2-(4-methylpiperazin-1-yl)-5-(trifluoromethyl)phenyl]furan-2-carboxamide

• IUPAC Name: N-[2-(4-methylpiperazin-1-yl)-5-(trifluoromethyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C17H18F3N3O2/c1-22-6-8-23(9-7-22)14-5-4-12(17(18,19)20)11-13(14)21-16(24)15-3-2-10-25-15/h2-5,10-11H,6-9H2,1H3,(H,21,24)
• InChI Key: YCAXROPTILBTCK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)C(F)(F)F)NC(=O)C3=CC=CO3
• Molecular Formula: C17H18F3N3O2
• Molecular Weight: 353.34 g/mol
• Solubility: >53 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[2-(4-methylpiperazin-1-yl)-5-(trifluoromethyl)phenyl]furan-2-carboxamide is a synthetic compound that has gained significant attention in scientific research. It is a small molecule that is used as a research tool to study various biological processes. This compound has shown promising results in the field of medicinal chemistry, and its synthesis method is quite simple.

Scientific Research Applications

PET Imaging of Neuroinflammation

Imaging Microglia Activation : A significant application of this compound is in PET imaging to target the macrophage colony-stimulating factor 1 receptor (CSF1R), a specific marker for microglia in the brain. This allows for noninvasive imaging of microglia, which plays a crucial role in neuroinflammation associated with various neuropsychiatric disorders. The development of a PET radiotracer specific for CSF1R enables monitoring the immune environment in central nervous system malignancies and the neuroinflammatory effects of peripheral malignancies' immunotherapy, contributing significantly to the development of new therapeutics targeting neuroinflammation (Horti et al., 2019).

Synthesis and Evaluation for CSF1R Imaging : Another study focused on the development of a fluorine-18 labeled ligand for PET imaging of CSF1R to evaluate neuroinflammation, particularly in neurodegenerative diseases like Alzheimer’s Disease (AD). This work aimed to develop non-radioactive ligands with comparable binding affinity to known CSF1R inhibitors for effective PET imaging (Lee et al., 2022).

Anticancer and Anti-inflammatory Applications

Anticancer Activity of Derivatives : Thiophene-2-carboxaldehyde derivatives, including compounds structurally related to N-[2-(4-methylpiperazin-1-yl)-5-(trifluoromethyl)phenyl]furan-2-carboxamide, have been synthesized and shown to possess significant antibacterial, antifungal, and anticancer activities. These compounds exhibit strong binding characteristics to carrier proteins, suggesting their potential as therapeutics in cancer treatment (Shareef et al., 2016).

Synthesis for HIV Treatment : The synthesis of novel N-[3-(4-phenylpiperazin-1-yl)-propyl]-carboxamide derivatives aimed at the potential treatment of HIV demonstrates the versatility of compounds related to N-[2-(4-methylpiperazin-1-yl)-5-(trifluoromethyl)phenyl]furan-2-carboxamide in targeting various diseases (Weng et al., 2011).